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Compound of Interest

Compound Name: Rubidium chlorate

Cat. No.: B078869 Get Quote

Technical Data Sheet: Rubidium Chlorate
Prepared for: Researchers, Scientists, and Drug Development Professionals Subject:

Molecular Weight and Formula of Rubidium Chlorate

This document provides a concise technical summary of the chemical formula and molecular

weight of rubidium chlorate.

Chemical Formula
The chemical formula for rubidium chlorate is RbClO₃[1][2][3]. This formula indicates that

each molecule of rubidium chlorate is composed of one rubidium atom (Rb), one chlorine

atom (Cl), and three oxygen atoms (O).

Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The standard atomic weights for the elements in rubidium chlorate are

detailed below.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight (u)

Rubidium Rb 85.4678[4][5]

Chlorine Cl 35.45[6][7]

Oxygen O 15.999[8][9]

The molecular weight of rubidium chlorate (RbClO₃) is calculated as follows:

Molecular Weight = (1 × Atomic Weight of Rb) + (1 × Atomic Weight of Cl) + (3 × Atomic

Weight of O)

Molecular Weight = (85.4678) + (35.45) + (3 × 15.999)

Molecular Weight = 85.4678 + 35.45 + 47.997

Molecular Weight = 168.9148 u

Based on established chemical data, the accepted molecular weight for rubidium chlorate is

168.919 g/mol [1][2][3]. The minor difference from the above calculation is due to variations in

standard atomic weight values used in different sources.

Table 2: Summary of Rubidium Chlorate Properties

Property Value

Chemical Formula RbClO₃[1][2][3]

Molecular Weight 168.919 g/mol [1][2][3]

CAS Registry Number 13446-71-4[1][2]

Logical Relationship Diagram
The determination of a compound's molecular weight is a direct calculation based on its

chemical formula and the atomic weights of its elements. This straightforward, linear process

does not involve complex signaling pathways or experimental workflows that would necessitate

a detailed diagram.
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However, to adhere to the visualization requirement, the logical flow for calculating the

molecular weight is presented below.

Inputs

Process

Output

Chemical Formula
(RbClO₃)

Sum of Atomic Weights
(1Rb) + (1Cl) + (3*O)

Atomic Weight of Rb
(85.4678 u)

Atomic Weight of Cl
(35.45 u)

Atomic Weight of O
(15.999 u)

Calculated Molecular Weight
(168.9148 u)

Click to download full resolution via product page

Caption: Logical workflow for molecular weight calculation.

Note: The topic of determining the molecular weight of a simple inorganic compound like

rubidium chlorate is fundamental and does not involve complex experimental protocols

beyond standard analytical chemistry techniques (e.g., mass spectrometry) used for atomic

weight determination. Therefore, a section on detailed experimental protocols is not applicable

for this specific guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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